Cas no 1309664-54-7 (Arachidonoyl-1-thio-glycerol)

• Product Name: Arachidonoyl-1-thio-glycerol
• CAS No: 1309664-54-7
• Molecular Formula: C₂₃H₃₈O₃S
• Molecular Weight: 394.611026287079
• CID: 1227057
• PubChem ID: 57496189

Arachidonoyl-1-thio-glycerol Properties

Names and Identifiers

• Arachidonoyl-1-thio-glycerol
• CHEBI:186196
• HMS3650M03
• HY-139394
• (5Z,8Z,11Z,14Z)-5,8,11,14-Eicosatetraenethioic Acid S-(2,3-Dihydroxypropyl) Ester
• SR-01000946807-1
• 5,8,11,14-Eicosatetraenethioic acid, S-[(2S)-2,3-dihydroxypropyl] ester, (5Z,8Z,11Z,14Z)-
• SCHEMBL17046826
• SR-01000946807
• S-(2,3-dihydroxypropyl) (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenethioate
• CS-0200341
• UUOPRYPOAXYNLX-DOFZRALJSA-N
• 5Z,8Z,11Z,14Z-Eicosatetraenoyl-1-thioglycerol
• Arachidonoyl-1-thioglycerol
• 1309664-54-7
• J-005914

• InChIKey： UUOPRYPOAXYNLX-DOFZRALJSA-N
• Inchi： InChI=1S/C23H38O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(26)27-21-22(25)20-24/h6-7,9-10,12-13,15-16,22,24-25H,2-5,8,11,14,17-21H2,1H3/b7-6-,10-9-,13-12-,16-15-
• SMILES： CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)SCC(CO)O

Computed Properties

• Exact Mass: 394.25416624g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 18
• Monoisotopic Mass: 394.25416624g/mol
• Heavy Atom Count: 27
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters